Cas no 82936-51-4 (1-PROPANOL, 2-AMINO-3-(OCTADECYLOXY)-, (S)-)

• Product Name: 1-PROPANOL, 2-AMINO-3-(OCTADECYLOXY)-, (S)-
• CAS No: 82936-51-4
• MF: C₂₁H₄₅NO₂
• MW: 343.587507009506
• CID: 3208030
• PubChem ID: 11110682
• Update Time: 2025-04-21

1-PROPANOL, 2-AMINO-3-(OCTADECYLOXY)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 2-AMINO-3-(OCTADECYLOXY)-, (S)-
• 82936-51-4
• DTXSID301262870
• SCHEMBL24304400

• Inchi： 1S/C21H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(22)19-23/h21,23H,2-20,22H2,1H3/t21-/m0/s1
• InChI Key： PPFSCHITNDOGHI-NRFANRHFSA-N
• SMILES： O(C[C@H](CO)N)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 343.345029678Da
• Monoisotopic Mass: 343.345029678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 55.5Ų